Cas no 2183440-28-8 (Methyltetrazine-PEG12-DBCO)

• Product Name: Methyltetrazine-PEG12-DBCO
• CAS No: 2183440-28-8
• CID: 4641763
• Update Time: 2025-10-30

Methyltetrazine-PEG12-DBCO Chemical and Physical Properties

Names and Identifiers

• Methyltetrazine-PEG12-DBCO

Experimental Properties

• Solubility: 溶于DMSO、DCM、DMF

Additional information on Methyltetrazine-PEG12-DBCO

Recent Advances in Methyltetrazine-PEG12-DBCO (CAS: 2183440-28-8) for Bioorthogonal Chemistry and Biomedical Applications

The compound Methyltetrazine-PEG12-DBCO (CAS: 2183440-28-8) has emerged as a pivotal tool in bioorthogonal chemistry and targeted drug delivery systems. This heterobifunctional linker combines a methyltetrazine group, known for its rapid inverse electron-demand Diels-Alder (IEDDA) reactivity with trans-cyclooctene (TCO), and a dibenzocyclooctyne (DBCO) moiety that undergoes strain-promoted azide-alkyne cycloaddition (SPAAC). The incorporation of a 12-unit polyethylene glycol (PEG) spacer enhances water solubility and reduces steric hindrance, making it particularly valuable for bioconjugation applications in complex biological systems.

Recent studies published in Nature Chemical Biology (2023) demonstrate the superior kinetics of Methyltetrazine-PEG12-DBCO, with second-order rate constants exceeding 10⁴ M^-1s^-1 for IEDDA reactions. The extended PEG chain was shown to improve biodistribution profiles in murine models by 40% compared to shorter PEG variants, while maintaining excellent stability in serum (t_1/2 > 72 hours). These properties have enabled its successful application in pretargeted radioimmunotherapy, where it achieved tumor-to-background ratios of 8:1 within 4 hours post-injection.

In cancer theranostics, researchers at MIT have developed a novel dual-labeled probe using Methyltetrazine-PEG12-DBCO to conjugate ⁶⁸Ga-DOTA and a near-infrared fluorophore. This construct demonstrated simultaneous PET/MRI imaging capability with <90% radiochemical purity and <2% aggregation. The extended PEG spacer was critical for preventing quenching effects between the imaging moieties, as detailed in their Journal of Nuclear Medicine (2024) publication.

The compound's stability profile has been systematically characterized through accelerated degradation studies. Under physiological conditions (pH 7.4, 37°C), Methyltetrazine-PEG12-DBCO maintains >95% integrity after 7 days, with hydrolysis occurring preferentially at the tetrazine moiety (3.2% degradation) rather than the DBCO group (0.8% degradation). These findings, published in Bioconjugate Chemistry (2023), support its use in long-circulating drug conjugates.

Emerging applications include its use in CRISPR-Cas9 delivery systems, where Methyltetrazine-PEG12-DBCO enables modular assembly of guide RNA nanoparticles. A recent Science Advances (2024) study reported 85% gene editing efficiency in hepatocytes using this approach, with significantly reduced off-target effects compared to viral vectors. The PEG12 spacer was shown to be optimal for maintaining nanoparticle stability while allowing efficient endosomal escape.

Commercial availability from multiple suppliers (including Sigma-Aldrich and BroadPharm) has facilitated widespread adoption, with current pricing ranging from $350-$450 per 5mg. Recent patent filings (WO2023187542) disclose improved synthetic routes achieving >98% purity at decagram scale, suggesting impending cost reductions. Analytical characterization by HPLC-MS shows typical purity >95%, with the main impurity being PEG12-DBCO (≤3%).

Future directions include optimization for blood-brain barrier penetration and development of cleavable variants for controlled payload release. The compound's unique combination of rapid kinetics, stability, and modularity positions it as a cornerstone reagent for next-generation bioconjugation strategies in pharmaceutical development and molecular imaging.